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Compound of Interest

Compound Name:
5-(Bromomethyl)-2-methylpyridine

hydrobromide

Cat. No.: B1291643 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of 5-(Bromomethyl)-2-methylpyridine
hydrobromide, a compound that requires careful management due to its hazardous

properties. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hazard Profile and Safety Summary
5-(Bromomethyl)-2-methylpyridine hydrobromide is classified as a hazardous substance.

Understanding its primary hazards is the first step in safe handling and disposal.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statement Codes

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1]

P264, P270,

P301+P312+P330,

P501

Acute Toxicity, Dermal

(Category 4)

Harmful in contact

with skin.[1]
-

Acute Toxicity,

Inhalation (Category

4)

Harmful if inhaled.[1] -

Skin Irritation

(Category 2)

Causes skin irritation.

[1][2]

P264, P280,

P302+P352,

P332+P313, P362[2]

Serious Eye Irritation

(Category 2A)

Causes serious eye

irritation.[1][2]

P264, P280,

P305+P351+P338,

P337+P313[2]

Experimental Protocol: Disposal Procedure
This protocol outlines the step-by-step methodology for the safe disposal of 5-
(Bromomethyl)-2-methylpyridine hydrobromide waste, including unused product and

contaminated materials.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile). Dispose of contaminated gloves after use.

Eye Protection: Chemical safety goggles or a face shield.[3]

Lab Coat: A full lab coat or chemical-resistant apron.
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Respiratory Protection: For handling larger quantities or in case of dust formation, use a

NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.

Waste Segregation and Collection
Solid Waste: Collect unused 5-(Bromomethyl)-2-methylpyridine hydrobromide and any

materials contaminated with it (e.g., weighing paper, contaminated paper towels) in a

dedicated, clearly labeled, and sealable hazardous waste container.

Liquid Waste: If the compound has been dissolved in a solvent, collect the solution in a

separate, labeled hazardous waste container designated for halogenated organic waste.

Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with the

chemical must be placed in a designated sharps container for hazardous waste.

Empty Containers: Original containers of 5-(Bromomethyl)-2-methylpyridine
hydrobromide should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The

rinsate must be collected as hazardous waste. Dispose of the rinsed container as unused

product.

Spill Management
In the event of a spill, follow these procedures:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand, or dry earth).

Avoid generating dust.[4]

Sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[4]

Clean the spill area with a suitable solvent and then with soap and water. Collect all

cleaning materials as hazardous waste.
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Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department or emergency

response team.

Prevent entry into the affected area.

If safe to do so, increase ventilation to the area.

Final Disposal
Licensed Disposal Company: All waste containing 5-(Bromomethyl)-2-methylpyridine
hydrobromide must be disposed of through a licensed hazardous waste disposal company.

Incineration: A common disposal method is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[2] This should only be performed by qualified personnel at

a licensed facility.

Regulatory Compliance: Always adhere to all federal, state, and local regulations regarding

hazardous waste disposal.[2] Do not allow the chemical or its containers to enter drains,

sewers, or waterways.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-
(Bromomethyl)-2-methylpyridine hydrobromide.
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Caption: Disposal workflow for 5-(Bromomethyl)-2-methylpyridine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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